ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate

• Molecular Formula: C14H16N4O4S2
• Molecular Weight: 368.4 g/mol
• IUPAC Name: ethyl 5-acetyl-4-methyl-2-[[2-(1H-1,2,4-triazol-5-ylsulfanyl)acetyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C14H16N4O4S2/c1-4-22-13(21)10-7(2)11(8(3)19)24-12(10)17-9(20)5-23-14-15-6-16-18-14/h6H,4-5H2,1-3H3,(H,17,20)(H,15,16,18)
• InChI Key: ISQJUZOILHJWDD-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)C)NC(=O)CSC2=NC=NN2
• solubility: 13.8 [ug/mL]

Description

Ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate, also known as TAT, is a chemical compound that has been widely used in scientific research for its unique properties and potential applications. TAT is a synthetic molecule that has been designed to mimic the structure and function of natural proteins, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate is not fully understood, but it is believed to involve the binding of the molecule to cell surface receptors and the subsequent internalization of the molecule into cells. Once inside the cell, ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate can interact with various cellular components, including proteins and nucleic acids, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate has been shown to have a variety of biochemical and physiological effects, including the modulation of gene expression, the regulation of cell signaling pathways, and the induction of apoptosis. ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate has also been shown to have antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate in lab experiments is its ability to penetrate cell membranes and deliver cargo molecules to the interior of cells. This property has made ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate a valuable tool for studying cellular processes and developing new therapies for various diseases. However, one of the limitations of using ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate is its potential toxicity at high concentrations, which can limit its use in certain applications.

Future Directions

There are many potential future directions for the use of ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate in scientific research. One area of interest is the development of ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate-based therapies for various diseases, including cancer and neurodegenerative disorders. Another area of interest is the development of ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate-based imaging agents for non-invasive imaging of cells and tissues. Additionally, the use of ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate in the development of novel biomaterials and nanotechnology-based applications is an area of active research.

Synthesis Methods

Ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate can be synthesized using a variety of methods, including solid-phase peptide synthesis and solution-phase synthesis. The most commonly used method involves the solid-phase peptide synthesis, which involves the stepwise addition of amino acids to a resin-bound peptide chain. The final product is then cleaved from the resin and purified using various chromatographic techniques.

Scientific Research Applications

Ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate has been widely used in scientific research for a variety of applications, including drug delivery, protein engineering, and cell imaging. ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate has the ability to penetrate cell membranes and deliver cargo molecules, such as drugs or proteins, to the interior of cells. This property has made ethyl 5-acetyl-4-methyl-2-{[(4H-1,2,4-triazol-3-ylsulfanyl)acetyl]amino}-3-thiophenecarboxylate a valuable tool for studying cellular processes and developing new therapies for various diseases.